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Compound of Interest

Compound Name: Nornicotine

Cat. No.: B140904 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nornicotine is a primary metabolite of nicotine and a minor tobacco alkaloid found in tobacco

products. Its presence and concentration in biological fluids are significant biomarkers for

assessing tobacco use and exposure. Accurate quantification of nornicotine is crucial for

clinical and toxicological studies. Solid-phase extraction (SPE) is a widely used technique for

the selective extraction and concentration of nornicotine from complex biological matrices

such as plasma, serum, and urine, prior to analysis by liquid chromatography-tandem mass

spectrometry (LC-MS/MS). This application note provides a detailed protocol for the SPE of

nornicotine from biological fluids.

Quantitative Data Summary
The following tables summarize the quantitative performance data for the solid-phase

extraction of nornicotine from various biological fluids as reported in the literature.

Table 1: Limits of Quantification (LOQ) and Detection (LOD) for Nornicotine in Biological

Fluids
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Biological
Matrix

LOQ (ng/mL) LOD (ng/mL)
Analytical
Method

Reference

Human Plasma 0.03 Not Reported LC-ESI-MS/MS [1]

Human Urine 0.6 Not Reported LC-ESI-MS/MS [2]

Human

Meconium
5 5 LC-APCI-MS/MS [3]

Human Urine 2 Not Reported LC-MS/MS [4]

Table 2: Recovery Data for Nicotine and Metabolites using SPE

Analyte
Biological
Matrix

Recovery (%) SPE Method Reference

Nicotine Serum 51 ± 5 Silica + C18 [5]

Cotinine Serum 64 ± 10 Silica + C18 [5]

Nornicotine Not Specified
>90% (implied

for group)

Mixed-Mode

Cation Exchange
[6]

Experimental Protocols
This section details the methodologies for the solid-phase extraction of nornicotine from

plasma and urine, followed by LC-MS/MS analysis.

Protocol 1: Mixed-Mode SPE of Nornicotine from Human
Plasma and Urine
This protocol is adapted from a method for the simultaneous extraction of nicotine and its

metabolites.[1] Mixed-mode SPE cartridges, which combine reversed-phase and ion-exchange

retention mechanisms, provide excellent cleanup for complex matrices.

Materials:

SPE Cartridges: Oasis® MCX (Mixed-Mode Cation Exchange) or equivalent.
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Reagents: Methanol, Trichloroacetic acid (10% aqueous), Ammonium formate (5 mM, pH

2.5), Concentrated ammonium hydroxide.

Equipment: SPE manifold, centrifuge, vortex mixer.

Procedure:

Sample Pretreatment (Plasma):

To 1 mL of plasma, add an appropriate internal standard.

Add 1 mL of 10% aqueous trichloroacetic acid to precipitate proteins.

Vortex mix and then centrifuge to pellet the precipitated proteins.

Use the resulting supernatant for SPE.

Sample Pretreatment (Urine):

To 1 mL of urine, add an appropriate internal standard.

Acidify the urine sample by adding 1.5 mL of 5 mM aqueous ammonium formate (pH 2.5).

[1]

Vortex mix the sample.

SPE Cartridge Conditioning:

Condition the Oasis® MCX cartridge with 2 mL of methanol.

Equilibrate the cartridge with 2 mL of 10% aqueous trichloroacetic acid for plasma

samples, or 2 mL of 5 mM aqueous ammonium formate (pH 2.5) for urine samples.[1]

Sample Loading:

Load the pretreated plasma supernatant or acidified urine onto the conditioned SPE

cartridge.

Washing:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2975562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2975562/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash the cartridge to remove interferences. A typical wash sequence for mixed-mode

cartridges might involve a wash with an acidic solution followed by an organic solvent like

methanol. Specific wash solvent details were not fully detailed in the primary source for

nornicotine, but a common approach is to use the equilibration buffer followed by a weak

organic solvent.

Elution:

Elute the target analytes, including nornicotine, with 2 mL of methanol containing 5%

concentrated aqueous ammonium hydroxide (v/v).[1] This basic solution disrupts the

cation exchange interaction, releasing the protonated amine of nornicotine.

Post-Elution:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Protocol 2: Supported Liquid Extraction (SLE) of
Nornicotine from Urine and Plasma
Supported liquid extraction is a high-throughput alternative to traditional liquid-liquid extraction

and some SPE methods, offering clean extracts with minimal method development.

Materials:

SLE Plate: ISOLUTE® SLE+ 200 supported liquid extraction plate or equivalent.

Reagents: 0.25% Ammonia solution, Dichloromethane, Isopropanol, Methanolic 200 mM

HCl.

Equipment: Positive pressure or vacuum manifold, collection plate, nitrogen evaporator.

Procedure:

Sample Pretreatment:
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Combine 120 µL of the biological matrix (urine or plasma) with 10 µL of internal standard

solution and 230 µL of 0.25% ammonia solution.[7]

From this mixture, take 150 µL for loading.

Sample Loading:

Load the 150 µL of the pre-treated sample onto the SLE plate.[7]

Apply a brief pulse of vacuum or positive pressure to initiate the flow and allow the sample

to absorb for 5 minutes.[7]

Analyte Elution:

Elute the analytes with 1 mL of dichloromethane:isopropanol (95:5, v/v) into a collection

plate containing 100 µL of methanolic 200 mM HCl in each well.[7] The acidic solution in

the collection plate helps to stabilize the basic analytes.

Post-Elution:

Dry the eluate using a stream of nitrogen or a heated evaporator (e.g., at 40°C).[7]

Reconstitute the dried residue in 200 µL of a suitable solvent mixture, such as

methanol:water (10:90, v/v), for LC-MS/MS analysis.[7]
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Caption: Workflow for nornicotine extraction using mixed-mode SPE.
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Logical Relationship for SPE Sorbent Selection
Caption: Logic for selecting a mixed-mode SPE sorbent for nornicotine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b140904?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

